Cas no 154447-03-7 (Methanesulfonic acid,1,1,1-trifluoro-, 5-methyl-2-pyridinyl ester)

Methanesulfonic acid,1,1,1-trifluoro-, 5-methyl-2-pyridinyl ester structure
154447-03-7 structure
Product Name:Methanesulfonic acid,1,1,1-trifluoro-, 5-methyl-2-pyridinyl ester
CAS No:154447-03-7
MF:C7H6F3NO3S
MW:241.187651157379
CID:106578
PubChem ID:15353509
Update Time:2025-04-18

Methanesulfonic acid,1,1,1-trifluoro-, 5-methyl-2-pyridinyl ester Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonic acid,1,1,1-trifluoro-, 5-methyl-2-pyridinyl ester
    • (5-methylpyridin-2-yl) trifluoromethanesulfonate
    • 5-Methyl-2-(trifluoromethanesulfonyl)Oxypyridine
    • 5-METHYLPYRIDIN-2-YL TRIFLUOROMETHANESULFONATE
    • 2-Trifluoromethanesulfonyloxy-5-methylpyridine
    • SCHEMBL16548489
    • J-400318
    • 154447-03-7
    • IULKVMJKTKNACP-UHFFFAOYSA-N
    • DTXSID00571886
    • Inchi: 1S/C7H6F3NO3S/c1-5-2-3-6(11-4-5)14-15(12,13)7(8,9)10/h2-4H,1H3
    • InChI Key: IULKVMJKTKNACP-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OC1C=CC(C)=CN=1

Computed Properties

  • Exact Mass: 241.00208
  • Monoisotopic Mass: 241.00204871g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 56.26
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